Cas no 1449010-00-7 (2-(Ethanesulfonyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-(Ethanesulfonyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative featuring a pyridine core functionalized with an ethanesulfonyl group and a tetramethyl dioxaborolane moiety. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions due to its stable boronate ester group, which enhances handling and storage compared to free boronic acids. The ethanesulfonyl substituent further modulates reactivity and solubility, making it suitable for diverse synthetic applications. Its well-defined structure ensures consistent performance in constructing complex heterocyclic frameworks, often employed in pharmaceutical and materials science research. The product’s stability under ambient conditions and compatibility with various reaction conditions make it a reliable intermediate in organoboron chemistry.

2-(Ethanesulfonyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure

1449010-00-7 structure

Product Name:2-(Ethanesulfonyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

CAS No:1449010-00-7

MF:C₁₃H₂₀BNO₄S

MW:297.178202629089

MDL:MFCD19684130

CID:4605549

PubChem ID:56776923

Update Time:2025-05-19

2-(Ethanesulfonyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Ethanesulfonyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-(Ethylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-ethylsulfonyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- AT14253
- Y2175
- 1449010-00-7
- 2-(ETHANESULFONYL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
- Pyridine, 2-(ethylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- MFCD19684130
- BS-21484
- CS-0177173
- 2-(Ethanesulfonyl)-pyridine-5-boronic Acid Pinacol Ester
- MDL： MFCD19684130
- Inchi： 1S/C13H20BNO4S/c1-6-20(16,17)11-8-7-10(9-15-11)14-18-12(2,3)13(4,5)19-14/h7-9H,6H2,1-5H3
- InChI Key： QOLFEWVIPJFAPE-UHFFFAOYSA-N
- SMILES： S(CC)(C1=CC=C(B2OC(C)(C)C(C)(C)O2)C=N1)(=O)=O

Computed Properties

Exact Mass: 297.1206095g/mol
Monoisotopic Mass: 297.1206095g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 442
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.9

2-(Ethanesulfonyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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Chemenu	CM209802-1g	2-(Ethylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1449010-00-7	98%	1g	$273	2021-08-04
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TRC	E917683-250mg	2-(Ethanesulfonyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1449010-00-7		250mg	$207.00	2023-05-18
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abcr	AB311518-250 mg	2-(Ethanesulfonyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, 98%; .	1449010-00-7	98%	250mg	€150.40	2023-04-26
abcr	AB311518-1 g	2-(Ethanesulfonyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, 98%; .	1449010-00-7	98%	1g	€293.50	2023-04-26
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